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Compound of Interest

Compound Name: 3-Ethynylpyridine

Cat. No.: B057287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Ethynylpyridine is a versatile heterocyclic building block of significant interest in medicinal

chemistry, materials science, and organic synthesis. Its unique structure, featuring a pyridine

ring coupled with a reactive ethynyl group, allows for a wide range of chemical transformations.

This document provides a comprehensive overview of the chemical properties, structural

details, and key synthetic methodologies for 3-ethynylpyridine, presented as a technical guide

for researchers and professionals in drug development. All quantitative data is summarized in

structured tables, and a detailed experimental protocol for a common synthetic route is

provided. Additionally, visualizations of the chemical structure and a representative synthetic

workflow are included to facilitate understanding.

Chemical Structure and Identification
3-Ethynylpyridine is an organic compound characterized by a pyridine ring substituted with an

ethynyl group at the 3-position. The presence of the nitrogen atom in the aromatic ring and the

carbon-carbon triple bond confers unique reactivity to the molecule.

Table 1: Compound Identification
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Identifier Value

IUPAC Name 3-ethynylpyridine[1]

CAS Number 2510-23-8[1][2][3]

Molecular Formula C₇H₅N[1][2][3]

SMILES C#CC1=CN=CC=C1[1][3]

InChI Key CLRPXACRDTXENY-UHFFFAOYSA-N[1][3]

Diagram 1: Chemical Structure of 3-Ethynylpyridine

Sonogashira Coupling and Deprotection

Start Materials:
3-Bromopyridine

Trimethylsilylacetylene

Reaction Setup:
- Inert atmosphere

- Add PdCl₂(PPh₃)₂ and CuI
- Add solvents (DIPA, DMF)

Sonogashira Coupling:
- Add Trimethylsilylacetylene

- Stir at room temperature

Workup & Purification:
- Quench with NH₄Cl

- Extract with organic solvent
- Column chromatography

Deprotection:
- Dissolve in Methanol

- Add base (e.g., K₂CO₃)

Final Workup & Purification:
- Neutralize and extract

- Column chromatography or distillation

Product:
3-Ethynylpyridine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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